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Compound of Interest

Compound Name: Methothrin

CAS No.: 11114-02-6

Cat. No.: B1208205

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Methothrin, a synthetic pyrethroid insecticide. The information presented herein is intended to

serve as a foundational resource for researchers, scientists, and professionals engaged in

insecticide research and development. This document details the chemical identity,

physicochemical characteristics, and relevant experimental methodologies for the

characterization of Methothrin.

Chemical Identity and Physicochemical Properties
Methothrin is a synthetic pyrethroid insecticide.[1] Its chemical and physical properties are

summarized in the table below, providing a foundational understanding of its characteristics for

research and application.
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Property Value Reference

IUPAC Name

[4-

(methoxymethyl)phenyl]methyl

2,2-dimethyl-3-(2-methylprop-

1-enyl)cyclopropane-1-

carboxylate

[1][2][3][4]

CAS Number 34388-29-9 [1][2][3][5][6][7]

Molecular Formula C₁₉H₂₆O₃ [1][2][3][5][6]

Molecular Weight 302.41 g/mol [1][2][5][6][7]

Boiling Point 369.639 °C at 760 mmHg [1][5][8]

Density 1.075 g/cm³ [1][5][8]

Flash Point 154.79 °C [1][5]

Refractive Index 1.501 [1][5]

XLogP3 5.1 [1][5]

Appearance
Not specified in available

literature.
[1]

Solubility

Not specified in available

literature; expected to be

poorly soluble in water and

soluble in non-polar organic

solvents.

[1]

Melting Point
Not specified in available

literature.
[1]

Experimental Protocols
The determination of the physicochemical properties of pesticides like Methothrin is crucial for

understanding their environmental fate, behavior, and biological activity. Below are detailed

methodologies for key experiments.
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Determination of Lipophilicity (logP)
The octanol-water partition coefficient (logP or logKow) is a critical parameter for assessing the

lipophilicity of a compound. The classical shake-flask method is a standard approach.

Protocol:

Preparation of Solutions: Prepare a saturated solution of Methothrin in a pre-saturated

mixture of n-octanol and water.

Equilibration: Place the solution in a glass-stoppered tube or flask and shake for a prolonged

period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached.

Phase Separation: Centrifuge the mixture to achieve a clear separation of the n-octanol and

water phases.

Concentration Measurement: Carefully sample each phase and determine the concentration

of Methothrin using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).

Calculation: The logP is calculated as the logarithm of the ratio of the concentration of

Methothrin in the n-octanol phase to its concentration in the aqueous phase.

Solubility Determination
Understanding the solubility of Methothrin in various solvents is essential for formulation

development and environmental risk assessment.

Protocol:

Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, methanol,

ethanol, acetone, hexane, chloroform).[9][10][11][12][13]

Equilibrium Method: Add an excess amount of Methothrin to a known volume of the

selected solvent in a sealed vial.

Agitation and Equilibration: Agitate the vials at a constant temperature for a set period (e.g.,

24-48 hours) to ensure equilibrium is achieved.
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Sample Preparation: After equilibration, allow the undissolved solid to settle. Filter or

centrifuge the supernatant to obtain a clear, saturated solution.

Analysis: Quantify the concentration of Methothrin in the saturated solution using a

validated analytical method (e.g., HPLC-UV).

Expression of Results: Express solubility in terms of mass per unit volume (e.g., mg/L or

g/100 mL).

Stereoisomer Analysis by Capillary Gas
Chromatography (GC)
For pyrethroids like Methothrin, which can have multiple stereoisomers, their separation and

quantification are important as different isomers can exhibit varying biological activities.

Protocol:

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A fused silica capillary column (e.g., 10m x 0.53mm x 1.0µm film, QF-1).[8]

Temperatures:

Injector and Detector: 280 °C.[8]

Column: Isothermal, between 180 °C and 260 °C, depending on the specific pyrethroid.[8]

Carrier Gas: Hydrogen (H₂) at a flow rate of 4.6 mL/min.[8]

Split Ratio: 5:1.[8]

Injection Volume: 1.0 µL.[8]

Visualizations
Mechanism of Action of Methothrin
Methothrin, as a Type I pyrethroid, primarily targets the voltage-gated sodium channels in the

nervous system of insects. The following diagram illustrates this mechanism.
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Caption: Mechanism of action of Methothrin on insect voltage-gated sodium channels.

General Synthesis Workflow for Methothrin
The synthesis of pyrethroid esters like Methothrin typically involves the esterification of a

chrysanthemic acid derivative with a corresponding alcohol.

Chrysanthemic Acid
 or Acid Chloride

Esterification Reaction
(with catalyst)

[4-(methoxymethyl)phenyl]methanol

Purification
(e.g., Distillation)

Methothrin
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Caption: Generalized workflow for the synthesis of Methothrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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